2-(2-(pyrrolidin-1-yl)ethyl)-2H-1,2,3-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(pyrrolidin-1-yl)ethyl)-2H-1,2,3-triazole is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.
Scientific Research Applications
- The pyrrolidine ring, including its derivatives like 2-(2-(pyrrolidin-1-yl)ethyl)-2H-1,2,3-triazole, has been investigated for its antitumor activity . Researchers have synthesized novel compounds based on this scaffold and evaluated their efficacy against cancer cells. These studies aim to discover new chemotherapeutic agents with improved selectivity and reduced side effects.
- Some derivatives of 2-(pyridin-2-yl) pyrimidine, which share structural similarities with the pyrrolidine ring, have demonstrated better anti-fibrosis activity than existing drugs like Pirfenidone . These findings suggest that exploring related compounds, including those containing the pyrrolidine-1-yl moiety, could lead to promising anti-fibrotic agents.
- Researchers have developed a method for synthesizing 1,5-disubstituted pyrrolidin-2-ones, a class of compounds related to the pyrrolidine ring. This method involves the reaction of cyclopropanes with primary amines, leading to the formation of pyrrolidin-2-ones . Such compounds may find applications in drug discovery and other fields.
- The pyrrolidine scaffold allows efficient exploration of pharmacophore space due to sp3 hybridization. Medicinal chemists consider heteroatomic saturated ring systems like pyrrolidine to modify physicochemical parameters and optimize absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) properties .
Antitumor Agents and Anticancer Research
Anti-Fibrosis Activity
Synthesis of 1,5-Substituted Pyrrolidin-2-ones
Physicochemical Parameters and ADME/Tox Optimization
properties
IUPAC Name |
2-(2-pyrrolidin-1-ylethyl)triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4/c1-2-6-11(5-1)7-8-12-9-3-4-10-12/h3-4H,1-2,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHSSAPQZIIXCDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCN2N=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(pyrrolidin-1-yl)ethyl)-2H-1,2,3-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.